Cas no 808127-89-1 (1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-)
![1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]- structure](https://www.kuujia.com/scimg/cas/808127-89-1x500.png)
808127-89-1 structure
Product name:1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-
1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-
- 808127-89-1
- SCHEMBL1333899
- 1h-isoindol-1-one,2,3-dihydro-4-[4-(methylamino)phenyl]-
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- Inchi: InChI=1S/C15H14N2O/c1-16-11-7-5-10(6-8-11)12-3-2-4-13-14(12)9-17-15(13)18/h2-8,16H,9H2,1H3,(H,17,18)
- InChI Key: NJWPLBGVHLSHNR-UHFFFAOYSA-N
- SMILES: CNC1=CC=C(C=C1)C2=C3CNC(=O)C3=CC=C2
Computed Properties
- Exact Mass: 238.110613074g/mol
- Monoisotopic Mass: 238.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]- Related Literature
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Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
808127-89-1 (1H-Isoindol-1-one, 2,3-dihydro-4-[4-(methylamino)phenyl]-) Related Products
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